![molecular formula C9H18ClNO4 B2511424 2-Chloro-N-(3,3-diethoxy-2-hydroxypropyl)acetamide CAS No. 2305255-49-4](/img/structure/B2511424.png)
2-Chloro-N-(3,3-diethoxy-2-hydroxypropyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-Chloro-N-(3,3-diethoxy-2-hydroxypropyl)acetamide is a chemical compound that has been widely used in scientific research. It is also known by its chemical name, Etifoxine. Etifoxine is a non-benzodiazepine anxiolytic drug that has been extensively studied for its potential therapeutic effects in the treatment of anxiety disorders. In
Scientific Research Applications
Metabolism in Human and Rat Liver Microsomes
Research by Coleman, Linderman, Hodgson, and Rose (2000) explored the metabolism of chloroacetamide herbicides, including compounds similar to 2-Chloro-N-(3,3-diethoxy-2-hydroxypropyl)acetamide, in human and rat liver microsomes. They found significant differences in the metabolism rates between human and rat liver microsomes, indicating species-specific metabolic pathways for these compounds (Coleman et al., 2000).
Soil Reception and Activity
Banks and Robinson (1986) studied the reception and activity of chloroacetamide herbicides, closely related to this compound, in soil with different levels of wheat straw and irrigation. Their findings suggest that these herbicides' reception and activity in the soil are influenced by environmental factors like straw cover and irrigation (Banks & Robinson, 1986).
In Vitro Metabolism
Coleman, Liu, Linderman, Hodgson, and Rose (1999) conducted a study on the in vitro metabolism of alachlor, a compound similar to this compound, by human liver microsomes. They highlighted the role of human cytochrome P450 isoforms in this process, contributing to understanding the metabolic fate of chloroacetamide herbicides in the human body (Coleman et al., 1999).
Fatty Acid Synthesis Inhibition in Algae
Weisshaar and Böger (1989) investigated the effect of chloroacetamides, including compounds structurally related to this compound, on fatty acid synthesis in the green alga Scenedesmus Acutus. Their findings contribute to understanding the mode of action of these herbicides at the biochemical level (Weisshaar & Böger, 1989).
Adsorption and Bioactivity in Soil
Weber and Peter (1982) studied the adsorption and bioactivity of chloroacetamide herbicides in soil. Their research provides insights into the environmental behavior and efficacy of these compounds, which is relevant for understanding the properties of this compound in agricultural applications (Weber & Peter, 1982).
Properties
IUPAC Name |
2-chloro-N-(3,3-diethoxy-2-hydroxypropyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18ClNO4/c1-3-14-9(15-4-2)7(12)6-11-8(13)5-10/h7,9,12H,3-6H2,1-2H3,(H,11,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ASQSCKBCOCLIGR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(C(CNC(=O)CCl)O)OCC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18ClNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.